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Compound of Interest

Compound Name: 4-Bromo-2-methylthiazole

Cat. No.: B1272499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-2-methylthiazole is a heterocyclic organic compound that serves as a valuable

building block in various chemical syntheses. Its unique structure, featuring a thiazole ring

substituted with both a bromine atom and a methyl group, makes it a versatile reagent in the

development of pharmaceuticals, agrochemicals, and advanced materials. This technical guide

provides in-depth information on the safety, handling, and material properties of 4-Bromo-2-
methylthiazole to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 4-Bromo-2-methylthiazole is

fundamental for its proper handling and use. The following table summarizes its key properties.
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Property Value Reference(s)

CAS Number 298694-30-1 [1][2]

Molecular Formula C4H4BrNS [3][1]

Molecular Weight 178.05 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 125-127 °C

Predicted Boiling Point 199.2 ± 13.0 °C [4]

Density 1.65 g/mL at 20 °C

Predicted Density 1.702 ± 0.06 g/cm³ [4]

Solubility
Immiscible with water, soluble

in polar organic solvents.

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C.
[4]

Safety and Hazard Information
4-Bromo-2-methylthiazole is classified as a hazardous substance. Adherence to safety

guidelines is crucial to minimize risks.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category
GHS Hazard
Statement

Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1][5]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][5]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[1][5]

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
[1][5]

Hazard and Precautionary Statements
Signal Word: Danger[1]

Hazard Statements:

H302: Harmful if swallowed.[1][5]

H315: Causes skin irritation.[1][5]

H318: Causes serious eye damage.[1][5]

H335: May cause respiratory irritation.[1][5]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P330,

P332+P313, P362

Storage: P403+P233, P405
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Disposal: P501

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 4-Bromo-2-
methylthiazole and ensure the safety of laboratory personnel.

Safe Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. For operations with a risk of splashing, a face shield

is recommended.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas

where the chemical is handled. Wash hands thoroughly after handling.

Ignition Sources: Keep away from heat, sparks, and open flames.

Storage
Container: Store in a tightly closed, original container. Amber glass bottles with PTFE-lined

caps are recommended.

Conditions: Store in a cool, dry, and well-ventilated place. For long-term storage, keeping it in

a freezer at or below -20°C in an inert atmosphere is advised.[4]

Incompatible Materials: Store away from alkaline materials, strong oxidizing agents, and

acids.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.
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Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops and persists.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides, sulfur

oxides, and hydrogen bromide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert dry material and place in an appropriate

waste disposal container. Dispose of in accordance with local regulations.

Toxicological Information
The toxicological properties of 4-Bromo-2-methylthiazole are not extensively studied.

However, based on available data, it is considered to have moderate acute toxicity.
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Toxicity Metric Value Reference(s)

LD50 (Oral) ~220 mg/kg

Experimental Protocols and Applications
4-Bromo-2-methylthiazole is a key intermediate in the synthesis of various functional

molecules. While detailed, step-by-step experimental protocols for specific industrial

applications are proprietary and not publicly available, this section outlines the general

synthetic strategies where this compound is utilized.

Synthesis of Dual Orexin Receptor Antagonists
Dual orexin receptor antagonists are a class of drugs used to treat insomnia. The synthesis of

these complex molecules often involves the construction of a core scaffold to which various

functional groups are attached. 4-Bromo-2-methylthiazole can be used as a building block to

introduce the 2-methylthiazole moiety into the final drug molecule. A general synthetic

approach would involve a cross-coupling reaction, such as a Suzuki or Stille coupling, where

the bromine atom on the thiazole ring is replaced by a bond to the core structure of the

antagonist.

Fungicide Synthesis
In the agrochemical industry, thiazole derivatives are known to exhibit fungicidal activity. 4-
Bromo-2-methylthiazole can serve as a starting material for the synthesis of novel fungicides.

The synthetic strategy would likely involve nucleophilic substitution or cross-coupling reactions

at the bromine-substituted position to introduce other functional groups that enhance the

fungicidal efficacy and spectrum of the final product.

Preparation of Thiazole-Based Conducting Polymers
Thiazole-containing polymers are a class of conducting polymers with potential applications in

organic electronics. The preparation of these materials can be achieved through the

polymerization of thiazole-based monomers. 4-Bromo-2-methylthiazole can be converted into

a polymerizable monomer, for example, by introducing a polymerizable group via a cross-

coupling reaction. The subsequent polymerization, often catalyzed by a transition metal

complex, would yield the desired conducting polymer.
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Visualized Logical Workflows
The following diagrams, created using Graphviz, illustrate key logical workflows for safety and

experimental considerations.
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Emergency First Aid Protocol for 4-Bromo-2-methylthiazole Exposure

Exposure Occurs

Assess Nature of Exposure

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush with water for 15 min Flush skin with water for 15 min
Remove contaminated clothing Move to fresh air Rinse mouth with water

Do NOT induce vomiting

Seek Immediate Medical Attention
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Safe Handling and Storage Workflow for 4-Bromo-2-methylthiazole

Receiving Chemical

Verify Integrity of Container

Store in a cool, dry, well-ventilated area
Away from incompatible materials

(Freezer for long-term storage)

Handling in Fume Hood

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Dispensing

Clean up spills immediately

Dispose of waste in designated containers

End of Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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